6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 6-[(4-fluorophenyl)methyl]-3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4S/c1-11-3-2-4-13(9-11)16-19-20-17-22(16)21-15(23-17)10-12-5-7-14(18)8-6-12/h2-9H,10H2,1H3
• InChI Key: IGDSGSGNDVLRIP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)F

Description

6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is a member of the thiadiazole family and has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, it has been suggested that it may act by inhibiting specific enzymes or signaling pathways involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that 6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of specific enzymes involved in inflammation and cancer cell growth. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a therapeutic agent for various diseases. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as a therapeutic agent for specific diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, there is potential for the development of new derivatives of this compound with improved therapeutic properties.

Synthesis Methods

The synthesis of 6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One method involves the reaction of 4-fluorobenzyl bromide with 3-methylphenyl-1,2,4-triazole-5-thiol in the presence of a base such as potassium carbonate. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

6-(4-Fluorobenzyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for various diseases. For example, it has been shown to have anti-inflammatory and anti-cancer properties in vitro.